3-bromo-N1-ethylbenzene-1,2-diamine
Overview
Description
3-Bromo-N1-ethylbenzene-1,2-diamine (3-BEBD) is a diamine compound that has a wide range of scientific applications. It is a versatile compound that can be used in synthesis, as well as in biochemical and physiological research. In
Scientific Research Applications
3-bromo-N1-ethylbenzene-1,2-diamine is widely used in scientific research, as it is a versatile compound with many applications. It has been used in the synthesis of drugs, as well as in the synthesis of a variety of other compounds. It has also been used in the synthesis of polymers, such as polyurethanes. In addition, 3-bromo-N1-ethylbenzene-1,2-diamine has been used in the synthesis of catalysts, such as palladium-catalyzed reactions. It has also been used in the synthesis of dyes, pigments, and other colorants.
Mechanism of Action
The mechanism of action of 3-bromo-N1-ethylbenzene-1,2-diamine is not well understood, but it is believed that it acts as an intermediate in various chemical reactions. It has been shown to be an effective catalyst in a variety of reactions, such as palladium-catalyzed reactions. In addition, it has been shown to act as a nucleophile in some reactions, and as an electrophile in others.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N1-ethylbenzene-1,2-diamine are not well understood, as it is mainly used in laboratory synthesis and research. However, it has been shown to have some effects on the body, such as an increase in blood pressure and heart rate. It has also been shown to have anti-inflammatory properties, and may be useful in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-N1-ethylbenzene-1,2-diamine in laboratory experiments is its versatility. It can be used in a variety of reactions, and can be used as an intermediate in many different syntheses. In addition, it is relatively easy to synthesize, and is relatively inexpensive. However, there are some limitations to using 3-bromo-N1-ethylbenzene-1,2-diamine in laboratory experiments. It is toxic, and must be handled with care. In addition, it can be difficult to purify, and may not be suitable for use in some reactions.
Future Directions
The future of 3-bromo-N1-ethylbenzene-1,2-diamine is promising, as it is a versatile compound with many applications. It could be used in the synthesis of new drugs, as well as in the synthesis of other compounds. In addition, it could be used in the development of new catalysts, dyes, pigments, and other colorants. It could also be used in the development of new polymers, such as polyurethanes. Finally, it could be used to study the biochemical and physiological effects of the compound, and to develop new treatments for various diseases.
Synthesis Methods
The synthesis of 3-bromo-N1-ethylbenzene-1,2-diamine is a simple two-step process. First, ethylbenzene is reacted with bromine in the presence of a catalyst, such as ferric chloride, to produce 3-bromo-N1-ethylbenzene. Then, this product is reacted with ammonia to produce 3-bromo-N1-ethylbenzene-1,2-diamine. This synthesis method is simple and efficient, and is widely used in the laboratory.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-N1-ethylbenzene-1,2-diamine involves the reaction of 3-bromoaniline with ethylenediamine in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "3-bromoaniline", "ethylenediamine", "solvent", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3-bromoaniline in the solvent.", "Step 2: Add ethylenediamine to the solution and stir.", "Step 3: Add the catalyst to the reaction mixture and heat under reflux for several hours.", "Step 4: Cool the reaction mixture and filter the precipitated product.", "Step 5: Wash the product with a suitable solvent and dry under vacuum.", "Step 6: Characterize the product using spectroscopic techniques." ] } | |
CAS RN |
1401817-72-8 |
Product Name |
3-bromo-N1-ethylbenzene-1,2-diamine |
Molecular Formula |
C8H11BrN2 |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
